Cas no 2228576-06-3 (3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine)

3-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine is a structurally distinct heterocyclic compound featuring a fused benzopyran core with an azetidine substituent. The 2,2-dimethyl group on the dihydrobenzopyran moiety enhances steric stability, while the azetidine ring introduces conformational rigidity and potential for selective interactions. This scaffold is of interest in medicinal chemistry due to its balanced lipophilicity and compact three-dimensional structure, which may improve binding affinity and pharmacokinetic properties. The compound’s synthetic versatility allows for further derivatization, making it a valuable intermediate for the development of bioactive molecules, particularly in targeting central nervous system (CNS) or GPCR-related pathways. Its well-defined stereochemistry also facilitates precise structure-activity relationship studies.
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine structure
2228576-06-3 structure
Product Name:3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
CAS No:2228576-06-3
MF:C14H19NO
MW:217.306763887405
CID:6289760
PubChem ID:156198666
Update Time:2025-05-21

3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
    • 2228576-06-3
    • EN300-1743506
    • Inchi: 1S/C14H19NO/c1-14(2)6-5-11-7-10(12-8-15-9-12)3-4-13(11)16-14/h3-4,7,12,15H,5-6,8-9H2,1-2H3
    • InChI Key: PMMRHAIJWXPCEP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2CCC1(C)C)C1CNC1

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.3Ų

3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1743506-0.05g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
0.05g
$983.0 2023-09-20
Enamine
EN300-1743506-0.1g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
0.1g
$1031.0 2023-09-20
Enamine
EN300-1743506-0.25g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
0.25g
$1078.0 2023-09-20
Enamine
EN300-1743506-0.5g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
0.5g
$1124.0 2023-09-20
Enamine
EN300-1743506-1.0g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
1g
$1172.0 2023-05-26
Enamine
EN300-1743506-2.5g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
2.5g
$2295.0 2023-09-20
Enamine
EN300-1743506-5.0g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
5g
$3396.0 2023-05-26
Enamine
EN300-1743506-10.0g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
10g
$5037.0 2023-05-26
Enamine
EN300-1743506-1g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
1g
$1172.0 2023-09-20
Enamine
EN300-1743506-5g
3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine
2228576-06-3
5g
$3396.0 2023-09-20

Additional information on 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine

3-(2,2-Dimethyl-3,4-Dihydro-2H-1-Benzopyran-6-Yl)Azetidine: A Comprehensive Overview

The compound 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine (CAS No. 2228576-06-3) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The benzopyran moiety in its structure contributes to its aromatic and bicyclic characteristics, making it a subject of interest in both synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to act as rigid scaffolds for drug design. The benzopyran component of this compound is particularly notable for its structural similarity to natural products, which often exhibit bioactive properties. This makes 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzopyran derivative. Researchers have employed various strategies, including Diels-Alder reactions and cyclization techniques, to construct the core structure efficiently. The introduction of the azetidine ring is often achieved through nucleophilic substitution or ring-closing metathesis, depending on the desired stereochemistry and regioselectivity.

One of the most intriguing aspects of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine is its potential as a building block for more complex molecules. Its rigid structure provides an ideal platform for incorporating additional functional groups, enabling the creation of diverse bioactive compounds. Recent advancements in asymmetric synthesis have further expanded its utility by allowing for the construction of enantiomerically pure derivatives.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated moderate inhibitory effects on certain kinases and G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as inflammation and neurological disorders. However, further research is required to fully elucidate its pharmacokinetic properties and safety profile.

The structural features of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidine also make it an attractive candidate for materials science applications. Its rigid framework and aromaticity could be exploited in the development of advanced materials with unique electronic or mechanical properties. Researchers are currently exploring its potential as a component in organic electronics and nanotechnology.

In conclusion, 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-Yl)Azetidine (CAS No. 2228576-06_00000000_3) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its synthesis has been refined through cutting-edge methodologies, while its biological and material properties continue to be explored in light of recent scientific advancements. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited